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Compound of Interest

Compound Name: (Sar1,Ile4,8)-Angiotensin II

Cat. No.: B574859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Sar1,Ile4,8)-Angiotensin II is a synthetic analog of Angiotensin II and a functionally selective

agonist of the Angiotensin II Type 1A (AT1A) receptor. This peptide is a valuable tool in

cardiovascular research and drug development due to its biased agonism. Unlike the

endogenous ligand Angiotensin II, which activates both G-protein-dependent and β-arrestin-

dependent signaling pathways, (Sar1,Ile4,8)-Angiotensin II preferentially activates the β-

arrestin pathway. This unique property allows for the specific investigation of β-arrestin-

mediated signaling cascades and their physiological and pathophysiological roles. These

application notes provide detailed information on the solubility, preparation, and experimental

use of (Sar1,Ile4,8)-Angiotensin II.

Solubility and Preparation
Proper dissolution and storage of (Sar1,Ile4,8)-Angiotensin II are critical for maintaining its

biological activity and ensuring experimental reproducibility. The following tables provide

solubility data and a detailed protocol for the preparation of stock solutions.

Table 1: Solubility of (Sar1,Ile4,8)-Angiotensin II and Related Analogs
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Compound Solvent Solubility Notes

[Sar1, Ile8]-

Angiotensin II TFA
Water 50 mg/mL (46.20 mM)

Requires sonication

for complete

dissolution.[1]

[Sar1, Ile8]-

Angiotensin II
DMSO 10 mM

Sonication is

recommended.[2]

Angiotensin II Water 25 mg/mL
Yields a clear,

colorless solution.

Angiotensin II Ethanol Soluble

Angiotensin II
Aqueous Solutions

(pH 5-8)
Soluble

Protocol 1: Preparation of (Sar1,Ile4,8)-Angiotensin II Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

(Sar1,Ile4,8)-Angiotensin II peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, low-bind microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized (Sar1,Ile4,8)-Angiotensin II to reach room

temperature before opening to prevent condensation of moisture.

Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. Add the

appropriate volume of DMSO to the vial to achieve a 10 mM concentration. For example, for

1 mg of peptide (MW ~1082.18 g/mol for the TFA salt), add 92.4 µL of DMSO.
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Dissolution: Gently vortex or sonicate the solution until the peptide is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, low-bind

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months). When

stored at -80°C, please use it within 6 months. When stored at -20°C, please use it within 1

month.[3]

Note on Stability: Peptides in solution are susceptible to degradation. Avoid repeated freeze-

thaw cycles. For aqueous solutions, sterile filtration through a 0.2 µm filter is recommended;

however, some loss of peptide may occur at low concentrations due to absorption to the filter

and container walls.

Signaling Pathway
(Sar1,Ile4,8)-Angiotensin II acts as a biased agonist at the AT1A receptor, selectively

activating the β-arrestin signaling pathway without significantly engaging G-protein-dependent

pathways.[4][5] This leads to the activation of downstream kinases such as ERK1/2.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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